BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Profiling & Synthetic Utility:
CAS 808128-00-9

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

4-(3-Bromophenyl)thiazole-2-
Compound Name:

carboxylic acid
CAS No.: 808128-00-9

Cat. No.: B1602885
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Compound: 4-(3-Bromophenyl)thiazole-2-carboxylic acid Document Type: Technical
Whitepaper Version: 1.0

Executive Summary & Chemical Identity

CAS 808128-00-9 represents a specialized heterocyclic building block belonging to the 4-
arylthiazole-2-carboxylic acid class. Unlike simple thiazoles, the presence of the carboxylic acid
at the C2 position combined with a meta-brominated phenyl ring at C4 imparts unique
electronic properties. This compound is primarily utilized as a scaffold in medicinal chemistry
for the synthesis of bioactive carboxamides (e.g., kinase inhibitors) or as a precursor for
Suzuki-Miyaura cross-coupling reactions via the aryl bromide.

Critical Technical Insight: Researchers must be aware of the thermal instability inherent to
thiazole-2-carboxylic acids. The C2-carboxylic acid group is prone to thermal decarboxylation,
necessitating controlled temperature handling during synthesis and storage.

Chemical Identity Table
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Property Specification
4-(3-Bromophenyl)-1,3-thiazole-2-carboxylic

IUPAC Name .
acid

CAS Number 808128-00-9

Molecular Formula C10HeBrNO2S

Molecular Weight 284.13 g/mol

SMILES OC(=0)C1=NC(C2=CC=CC(Br)=C2)=Cs1

) Carboxylic acid (C2), Thiazole core, Aryl
Key Functional Groups .
Bromide (meta)

Physicochemical Properties Profile

The following data synthesizes calculated values with field-derived estimations based on
structural analogs (SAR).

Quantitative Profile
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Property Value | Range Confidence Technical Context
Significantly more
acidic than benzoic
acid (pKa 4.2) due to

pKa (Acid) 25-29 High (Predicted) the electron-

withdrawing nature of
the thiazole ring (C=N
bond).

LogP (Lipophilicity)

The lipophilic
bromophenyl group is
balanced by the polar
) carboxylic acid. At
28-3.2 Medium (Calc.) ) )

physiological pH (7.4),
the ionized form
(carboxylate) will have

aLogD ~ 0.5.

Solubility (Water)

Poor solubility in
acidic media. High

< 0.1 mg/mL (Neutral)  High solubility in basic
buffers (pH > 6.0) due
to salt formation.

Solubility (Organic)

Soluble in DMSO,
High High DMF, THF, and
Methanol.

Melting Point

Likely to decompose
185 - 195 °C (Dec.) Medium (decarboxylate) upon

melting.

Topological Polar

Surface Area (TPSA)

Suggests moderate
membrane

79.4 A2 High permeability, suitable
for CNS drug

discovery fragments.
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Expert Analysis: The "Acid-Lability" Factor

The pKa of ~2.7 places this compound in a range where it exists almost entirely as a
carboxylate anion at physiological pH.

 Implication for Formulation: In agueous assays, always predissolve in DMSO or use a
buffered solution at pH > 6.0 to ensure complete dissolution.

 Implication for Synthesis: Standard amide couplings (EDC/HOBt) may require buffering the
reaction mixture to prevent acid-catalyzed decarboxylation or side reactions.

Synthetic Routes & Mechanism

The primary synthesis of CAS 808128-00-9 follows the Hantzsch Thiazole Synthesis, a
condensation reaction between an

-haloketone and a thioamide derivative.

Pathway Diagram (DOT Visualization)

The following diagram illustrates the retrosynthetic logic and forward synthesis.

Bromination

c
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Hantzsch Condensation Ethyl 4-(3-bromophenyl) Hydrolysis CAS 808128-00-9
(Reflux in EtOH) thiazole-2-carboxylate (LIOH/THF) (Carboxylic Acid)
v

Ethyl Thiooxama te
(H2N-CS-COOE)

3-Bromoacet tophenone —

Click to download full resolution via product page

Caption: Hantzsch synthesis pathway from 3-bromoacetophenone to CAS 808128-00-9.

Experimental Protocols

These protocols are designed to ensure reproducibility and prevent common pitfalls like
decarboxylation.

Protocol A: Solubility & Stock Solution Preparation
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Objective: Prepare a stable 10 mM stock solution for biological assays.

Weighing: Weigh 2.84 mg of CAS 808128-00-9 into a sterile microcentrifuge tube.

e Solvent Choice: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide). Avoid water or
alcohols initially to prevent precipitation.

e Sonicate: Sonicate for 60 seconds at ambient temperature. The solution should be clear and
colorless/pale yellow.

e QC Check: Inspect for particulates. If turbid, add 10 puL of 1M NaOH (aqueous) to force
deprotonation and solubility (only if the assay tolerates basic pH).

o Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles, which can induce
precipitation of the neutral acid form.

Protocol B: Potentiometric pKa Determination

Objective: Accurately measure the pKa to validate the predicted value (~2.7).
e Instrument: Automatic Potentiometric Titrator (e.g., Sirius T3).

e Solvent: Use a co-solvent method (Methanol/Water) due to low aqueous solubility of the
neutral form.

» Procedure:
o Dissolve 1 mg of compound in a defined ratio of MeOH:Water (e.g., 40:60).
o Titrate with 0.1 M KOH from pH 1.5 to pH 12.0.
o Perform titrations at three different MeOH ratios (e.g., 30%, 40%, 50%).

e Analysis: Extrapolate the Yasuda-Shedlovsky plot to 0% organic solvent to obtain the
aqueous pKa.

o Expected Result: The curve should show a sharp inflection point corresponding to the
carboxylic acid deprotonation.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling & Stability Implications
Thermal Decarboxylation Risk

Thiazole-2-carboxylic acids are electronically predisposed to lose CO:z because the resulting
carbanion (at C2) is stabilized by the adjacent sulfur and nitrogen atoms (ylide-like character).

e Synthesis Warning: Do not heat the free acid above 100°C in the absence of solvent.

» Reaction Conditions: When coupling this acid to amines, keep reaction temperatures < 40°C.
Use activating agents like HATU or T3P which operate efficiently at room temperature.

Storage

e Condition: Store at +4°C or -20°C.

o Atmosphere: Keep under inert gas (Argon/Nitrogen) to prevent moisture absorption, which
can accelerate degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. THIAZOLE-2-CARBOXYLIC ACID | 14190-59-1 [chemicalbook.com]

o To cite this document: BenchChem. [Physicochemical Profiling & Synthetic Utility: CAS
808128-00-9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602885/docs#physicochemical-profiling-synthetic-
utility-cas-808128-00-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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